Cas no 1206594-98-0 (3-(difluoromethoxy)pyrrolidine)
1206594-98-0 structure
Product Name:3-(difluoromethoxy)pyrrolidine
CAS No:1206594-98-0
MF:C5H9F2NO
MW:137.127868413925
MDL:MFCD27500976
CID:1211350
PubChem ID:55300576
Update Time:2025-04-20
3-(difluoromethoxy)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(difluoromethoxy)pyrrolidine
- 3-Difluormethoxy-benzoesaeure
- AK-968/41169420
- 3-difluoromethoxy benzoic acid
- 3-Difluoromethoxy-benzoic acid
- CTK1D6603
- 3-difluoromethoxybenzoic acid
- HMS1721P04
- AC1LHR88
- ACMC-20anix
- SureCN1965898
- m-(difluoromethoxy)benzoic acid
- 3-(difluoro-methoxy)pyrrolidine
- 3-<
- Difluor-methoxy>
- -benzoesaeure
- 3-Difluormethoxy-benzoesaeure; AK-968/41169420; 3-difluoromethoxy benzoic acid; 3-Difluoromethoxy-benzoic acid; CTK1D6603; 3-difluoromethoxybenzoic acid; HMS1721P04; AC1LHR88; 3-difluoromethoxy-benzoic acid; ACMC-20anix; SureCN1965898; m-(difluoromethoxy)benzoic acid; 3-(difluoro-methoxy)pyrrolidine; 3-< Difluor-methoxy> -benzoesaeure;
- 1206594-98-0
- CS-0184145
- SB12235
- CENPMZAOUBNUCY-UHFFFAOYSA-N
- EN300-155383
- SCHEMBL493224
- AKOS006380803
- CHEMBL4568220
-
- MDL: MFCD27500976
- Inchi: 1S/C5H9F2NO/c6-5(7)9-4-1-2-8-3-4/h4-5,8H,1-3H2
- InChI Key: CENPMZAOUBNUCY-UHFFFAOYSA-N
- SMILES: FC(OC1CNCC1)F
Computed Properties
- Exact Mass: 137.06522023g/mol
- Monoisotopic Mass: 137.06522023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 89
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 125.8±40.0 °C at 760 mmHg
- Flash Point: 29.9±27.3 °C
- Vapor Pressure: 12.0±0.2 mmHg at 25°C
3-(difluoromethoxy)pyrrolidine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(difluoromethoxy)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D628631-100mg |
3-(DIFLUOROMETHOXY)PYRROLIDINE HCl salt |
1206594-98-0 | 97% | 100mg |
$385 | 2024-08-03 | |
| eNovation Chemicals LLC | D628631-250mg |
3-(DIFLUOROMETHOXY)PYRROLIDINE HCl salt |
1206594-98-0 | 97% | 250mg |
$655 | 2024-08-03 | |
| Enamine | EN300-155383-0.05g |
3-(difluoromethoxy)pyrrolidine |
1206594-98-0 | 0.05g |
$1189.0 | 2023-02-14 | ||
| Enamine | EN300-155383-0.1g |
3-(difluoromethoxy)pyrrolidine |
1206594-98-0 | 0.1g |
$1245.0 | 2023-02-14 | ||
| Enamine | EN300-155383-0.25g |
3-(difluoromethoxy)pyrrolidine |
1206594-98-0 | 0.25g |
$1302.0 | 2023-02-14 | ||
| Enamine | EN300-155383-0.5g |
3-(difluoromethoxy)pyrrolidine |
1206594-98-0 | 0.5g |
$1359.0 | 2023-02-14 | ||
| Enamine | EN300-155383-1.0g |
3-(difluoromethoxy)pyrrolidine |
1206594-98-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-155383-2.5g |
3-(difluoromethoxy)pyrrolidine |
1206594-98-0 | 2.5g |
$2957.0 | 2023-02-14 | ||
| Enamine | EN300-155383-5.0g |
3-(difluoromethoxy)pyrrolidine |
1206594-98-0 | 5.0g |
$5832.0 | 2023-02-14 | ||
| Enamine | EN300-155383-10.0g |
3-(difluoromethoxy)pyrrolidine |
1206594-98-0 | 10.0g |
$11367.0 | 2023-02-14 |
3-(difluoromethoxy)pyrrolidine Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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